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Compound of Interest

Compound Name: 2-(4-Bromophenyl)furan

Cat. No.: B086049

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2-(4-Bromophenyl)furan. While a specific Safety Data Sheet (SDS) for this
compound is not readily available in the provided search results, the following procedures are
based on established guidelines for the disposal of halogenated organic compounds, which
should be considered applicable to 2-(4-Bromophenyl)furan.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-(4-Bromophenyl)furan
with appropriate personal protective equipment (PPE). This includes, but is not limited to,
chemical-resistant gloves, safety goggles, and a lab coat.[1] All handling of this compound and
its waste should be conducted in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.[1] In the event of a spill, the material should be carefully
collected to avoid dust formation and placed in a suitable, closed container for disposal.[1]

Regulatory Framework

The disposal of chemical waste is regulated by the Environmental Protection Agency (EPA)
under the Resource Conservation and Recovery Act (RCRA).[2][3] These regulations provide a
"cradle-to-grave" framework for the management of hazardous waste, from its generation to its
final disposal.[4] It is crucial to consult with your institution's Environmental Health and Safety
(EHS) office to ensure compliance with all local, state, and federal regulations.[2][5]
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Quantitative Data Summary

Due to the absence of a specific SDS for 2-(4-Bromophenyl)furan in the search results, a
comprehensive table of quantitative data cannot be provided. However, for context, related
brominated and furan-containing compounds exhibit properties that necessitate their
classification as hazardous waste. For instance, some brominated compounds are harmful if
swallowed and cause skin irritation.[6] Furan itself is an extremely flammable liquid and vapor.
[7] Therefore, it is prudent to treat 2-(4-Bromophenyl)furan with a high degree of caution.

Property Value Source
Chemical Name 2-(4-Bromophenyl)furan [8]

CAS Number 14297-34-8

Molecular Formula C10H7Bro [8]
Molecular Weight 223.07 g/mol [8]

Assumed to be a halogenated

organic compound. Treat as Inferred from similar
General Hazards

hazardous waste. May be compounds[1][6][7]

harmful and an irritant.

Step-by-Step Disposal Protocol

The disposal of 2-(4-Bromophenyl)furan must be managed in accordance with regulations for
hazardous waste. The following steps provide a general procedure:

o Waste Determination: Assume 2-(4-Bromophenyl)furan is a hazardous waste.[9] Do not
dispose of it in regular trash or down the drain.[2][10]

e Segregation: It is critical to collect waste containing 2-(4-Bromophenyl)furan separately
from non-halogenated waste.[1] Mixing halogenated and non-halogenated waste streams
can complicate and increase the cost of disposal.[1]

o Containerization: Use a designated, leak-proof, and clearly labeled waste container. The
container must be compatible with the chemical.[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b086049?utm_src=pdf-body
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://www.fishersci.com/store/msds?partNumber=AC181110025&productDescription=FURAN+STABILIZED+99%2B%25+2.5LTF&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b086049?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4430740.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4430740.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4430740.aspx
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_5_4_Bromophenyl_dipyrromethane_A_Procedural_Guide.pdf
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://www.fishersci.com/store/msds?partNumber=AC181110025&productDescription=FURAN+STABILIZED+99%2B%25+2.5LTF&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b086049?utm_src=pdf-body
https://www.benchchem.com/product/b086049?utm_src=pdf-body
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b086049?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_5_4_Bromophenyl_dipyrromethane_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_5_4_Bromophenyl_dipyrromethane_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_5_4_Bromophenyl_dipyrromethane_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Labeling: The waste container must be labeled with the words "Hazardous Waste" and a
clear identification of the contents, including "2-(4-Bromophenyl)furan” and any solvents
used.[1][2] The label should also include the date of waste generation, the place of origin
(department, room number), and the Principal Investigator's name and contact information.

[2]

o Storage: Store the sealed waste container in a designated, secure area, away from
incompatible materials.[1] Follow all institutional guidelines for the storage of hazardous
waste, which may include secondary containment.[1][11]

» Arranging for Disposal: Contact your institution's EHS department or a licensed hazardous
waste disposal contractor to arrange for pickup and disposal.[1][2] Do not transport
hazardous waste yourself.[11]

e Record Keeping: Maintain records of all hazardous waste generated and disposed of, as
required by regulations.[12]

Experimental Protocols

While no specific experimental protocols for the disposal of 2-(4-Bromophenyl)furan were
found, the general principle of treating it as a halogenated hazardous waste is the accepted
protocol. The primary disposal method for such compounds is typically high-temperature
incineration by a licensed hazardous waste disposal facility.[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of 2-(4-Bromophenyl)furan waste.
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Generation of
2-(4-Bromophenyl)furan Waste
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halogenated nature)
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non-halogenated solvents?

No Yes

Segregate into designated STOP! Do not mix.
'‘Halogenated Organic Waste' container Consult EHS.
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:
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with secondary containment

:
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or licensed hazardous waste contractor
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' S

Arrange for pickup and disposal
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Click to download full resolution via product page

Disposal workflow for 2-(4-Bromophenyl)furan waste.
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By adhering to these procedures, laboratories can ensure the safe and environmentally
responsible disposal of 2-(4-Bromophenyl)furan, thereby protecting personnel and the
ecosystem. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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